Cas no 175205-78-4 (5-(methylsulfanyl)thiophene-2-carbonitrile)

5-(methylsulfanyl)thiophene-2-carbonitrile Properties

Names and Identifiers

• 2-Thiophenecarbonitrile,5-(methylthio)-
• 5-(METHYLTHIO)THIOPHENE-2-CARBONITRILE
• 5-methylsulfanylthiophene-2-carbonitrile
• AC1MDY0B
• AG-E-25479
• CTK4D5706
• MolPort-001-766-931
• OR29197
• SureCN6926372
• 5-(methylsulfanyl)thiophene-2-carbonitrile
• DTXSID20383923
• EN300-1425632
• AT16707
• SCHEMBL6926372
• 2-Thiophenecarbonitrile, 5-(methylthio)-
• MFCD00173741
• AS-9166
• CS-0448311
• AKOS015911675
• 175205-78-4
• FT-0619723
• +Expand

• MDL： MFCD00173741
• InChIKey： BPVUDMPPURTXDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5NS2/c1-8-6-3-2-5(4-7)9-6/h2-3H,1H3
• SMILES： CSC1=CC=C(C#N)S1

Computed Properties

• Exact Mass: 154.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.98634151g/mol
• Heavy Atom Count: 9
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• LogP: 2.34168
• PSA: 77.33000
• Refractive Index: 1.617
• Boiling Point: 65 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 110.4°C
• Density: 1.29

5-(methylsulfanyl)thiophene-2-carbonitrile Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-(methylsulfanyl)thiophene-2-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%